Cas no 42390-78-3 (α,α-Trehalose octa-O-(Trimethylsilyl))

• Product Name: α,α-Trehalose octa-O-(Trimethylsilyl)
• CAS No: 42390-78-3
• MF: C₃₆H₈₆O₁₁Si₈
• MW: 919.745460033417
• CID: 325098
• PubChem ID: 10898287
• Update Time: 2025-05-26

α,α-Trehalose octa-O-(Trimethylsilyl) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside,2,3,4,6-tetrakis-O-(trimethylsilyl)-a-D-glucopyranosyl 2,3,4,6-tetrakis-O-(trimethylsilyl)-(9CI)
• Lactose, octakis(trimethylsilyl) ether
• a-D-Glucopyranoside,2,3,4,6-tetrakis-O-(trimethylsilyl)-a-D-glucopyranosyl 2,3,4,6-tetrakis-O-...
• TRIMETHYLSILYL-D(+)TREHALOSE
• MFCD00171724
• Trimethylsilyl-D-trehalose
• .alpha.,.alpha.-trehalose, TMS
• YQFZNYCPHIXROS-XPMTUQOHSA-N
• trimethyl-[[(2R,3R,4S,5R,6R)-3,4,5-tris(trimethylsilyloxy)-6-[(2R,3R,4S,5R,6R)-3,4,5-tris(trimethylsilyloxy)-6-(trimethylsilyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methoxy]silane
• Trimethylsilyl-D-(+)-trehalose
• alpha,alpha-Trehalose octa-O-(Trimethylsilyl)
• 42390-78-3
• F96965
• α,α-Trehalose octa-O-(Trimethylsilyl)

• Inchi： 1S/C36H86O11Si8/c1-48(2,3)37-25-27-29(42-50(7,8)9)31(44-52(13,14)15)33(46-54(19,20)21)35(39-27)41-36-34(47-55(22,23)24)32(45-53(16,17)18)30(43-51(10,11)12)28(40-36)26-38-49(4,5)6/h27-36H,25-26H2,1-24H3/t27-,28-,29-,30-,31+,32+,33-,34-,35-,36-/m1/s1
• InChI Key： YQFZNYCPHIXROS-XPMTUQOHSA-N
• SMILES： [Si](C)(C)(C)O[C@H]1[C@@H]([C@@H](CO[Si](C)(C)C)O[C@@H]([C@@H]1O[Si](C)(C)C)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[Si](C)(C)C)O1)O[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 918.43248
• Monoisotopic Mass: 918.43242583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 55
• Rotatable Bond Count: 20
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 101.53

α,α-Trehalose octa-O-(Trimethylsilyl) Security Information

• WGK Germany：3

Additional information on α,α-Trehalose octa-O-(Trimethylsilyl)

Introduction to α,α-Trehalose Octa-O-(Trimethylsilyl) (CAS No. 42390-78-3)

α,α-Trehalose Octa-O-(Trimethylsilyl), with the chemical formula C₄₄H₇₂O₂₄Si₈, is a specialized derivative of trehalose, a natural disaccharide known for its remarkable stability and biological significance. This compound, identified by its CAS number CAS No. 42390-78-3, has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications.

Trehalose, a non-reducing disaccharide composed of two glucose units linked by an α,α-1,1-glycosidic bond, is widely recognized for its ability to protect biological structures from desiccation and other environmental stresses. The introduction of trimethylsilyl (TMS) groups in the octa-O-(Trimethylsilyl) derivative enhances its utility in synthetic chemistry and analytical applications. The TMS groups provide stability in various reaction conditions and facilitate the formation of more complex molecules through silylation reactions.

The synthesis of α,α-Trehalose Octa-O-(Trimethylsilyl) involves a series of carefully controlled chemical transformations. The process typically begins with the protection of hydroxyl groups on trehalose using trimethylchlorosilane (TMCS) in the presence of a base catalyst. This step ensures that the reactive hydroxyl groups are converted into TMS ethers, which are more stable under a wide range of conditions. The reaction is often carried out under inert atmospheres to prevent unwanted side reactions, highlighting the importance of precise control in synthetic organic chemistry.

One of the most compelling aspects of α,α-Trehalose Octa-O-(Trimethylsilyl) is its potential application in the synthesis of complex carbohydrates and glycosides. The TMS-protected trehalose serves as an excellent intermediate for constructing glycosidic linkages in a controlled manner. This has opened new avenues in glycoscience, where such derivatives are crucial for studying carbohydrate-protein interactions and developing novel therapeutic agents.

In recent years, there has been growing interest in using derivatives of trehalose for their stabilizing properties in pharmaceutical formulations. The octa-TMS protected form of trehalose has been explored as a cryoprotectant and stabilizer for sensitive biomolecules such as proteins and enzymes. Its ability to form stable inclusion complexes with other molecules makes it an attractive candidate for drug delivery systems. For instance, studies have demonstrated its effectiveness in protecting recombinant proteins during freeze-thaw cycles, which is critical for industrial-scale protein production.

The use of α,α-Trehalose Octa-O-(Trimethylsilyl) extends beyond pharmaceutical applications into materials science and biotechnology. Researchers have investigated its potential as a cross-linking agent for hydrogels and as a component in self-assembling materials. These applications leverage the compound's ability to form stable hydrogen bonds and its compatibility with various functional groups, making it a versatile building block for advanced materials.

The analytical chemistry community has also benefited from the use of this compound. The TMS groups enhance the volatility and thermal stability of trehalose derivatives, making them suitable for gas chromatography-mass spectrometry (GC-MS) analysis. This has allowed researchers to study the degradation pathways of trehalose-based compounds and to develop more accurate methods for quantifying these substances in complex mixtures.

In conclusion, α,α-Trehalose Octa-O-(Trimethylsilyl) represents a significant advancement in the field of carbohydrate chemistry. Its unique properties make it a valuable tool for synthetic chemists, pharmaceutical researchers, and materials scientists alike. As our understanding of glycoscience continues to evolve, it is likely that this derivative will play an increasingly important role in developing new drugs and innovative materials.